Cas no 391229-80-4 (2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 391229-80-4
• MF: C₁₆H₁₃BrN₂OS
• MW: 361.256221532822
• CID: 6602929
• PubChem ID: 4111251
• Update Time: 2025-06-28

2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, 2-bromo-N-(3,6-dimethyl-2(3H)-benzothiazolylidene)-
• (E)-2-bromo-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 391229-80-4
• 2-bromo-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• 2-bromo-N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024575070
• F0214-0222

• Inchi： 1S/C16H13BrN2OS/c1-10-7-8-13-14(9-10)21-16(19(13)2)18-15(20)11-5-3-4-6-12(11)17/h3-9H,1-2H3
• InChI Key： PVYULUBJNFCHST-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(C)C=C2S1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 359.99320g/mol
• Monoisotopic Mass: 359.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 501.2±60.0 °C(Predicted)
• pka: -0.54±0.20(Predicted)

Additional information on 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 2-Bromo-N-(2E)-3,6-Dimethyl-2,3-Dihydro-1,3-Benzothiazol-2-ylidenebenzamide (CAS No. 391229-80-4)

2-Bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 391229-80-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide features a benzothiazole core with a substituted benzamide moiety. The presence of the bromine atom and the dimethyl groups on the benzothiazole ring contributes to its unique pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and selectivity.

In the context of medicinal chemistry, 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has been investigated for its potential as a lead compound in drug discovery. One of the key areas of research has been its anticancer properties. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation.

A recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. The researchers synthesized a series of analogs by modifying the substituents on the benzothiazole ring and evaluated their cytotoxic activity. The results indicated that the presence of a bromine atom at the 2-position and dimethyl groups at the 3 and 6 positions were crucial for optimal activity. This finding provides valuable insights for further optimization and development of more potent derivatives.

Beyond its anticancer potential, 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

In conclusion, 2-bromo-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 391229-80-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive lead molecule for further development in drug discovery programs. Ongoing research is focused on optimizing its pharmacological properties and advancing it towards clinical trials.